Cas no 88961-89-1 (Ethanone, 1-[5-[3-[[(4-methylphenyl)sulfonyl]oxy]butyl]-2-thienyl]-)

• Product Name: Ethanone, 1-[5-[3-[[(4-methylphenyl)sulfonyl]oxy]butyl]-2-thienyl]-
• CAS No: 88961-89-1
• MF: C₁₇H₂₀O₄S₂
• MW: 352.468302726746
• CID: 618083
• PubChem ID: 57272586
• Update Time: 2025-04-19

Ethanone, 1-[5-[3-[[(4-methylphenyl)sulfonyl]oxy]butyl]-2-thienyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[5-[3-[[(4-methylphenyl)sulfonyl]oxy]butyl]-2-thienyl]-
• 4-(5-acetylthiophen-2-yl)butan-2-yl 4-methylbenzenesulfonate
• 4-(5-Acetylthiophen-2-yl)butan-2-yl 4-methylbenzene-1-sulfonate
• SCHEMBL10731053
• 88961-89-1
• DTXSID70720723

• Inchi： 1S/C17H20O4S2/c1-12-4-9-16(10-5-12)23(19,20)21-13(2)6-7-15-8-11-17(22-15)14(3)18/h4-5,8-11,13H,6-7H2,1-3H3
• InChI Key： CIASZADOIBNFMU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC(C)CCC1=CC=C(C(C)=O)S1

Computed Properties

• Exact Mass: 352.08030146g/mol
• Monoisotopic Mass: 352.08030146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 97.1Ų